1-fluoro-2-isocyanato-3-methylbenzene
Overview
Description
1-Fluoro-2-isocyanato-3-methylbenzene, also known as Fluoro-isocyanate, is an organic compound used in a variety of applications. It is most commonly used as a catalyst in the synthesis of other compounds, and as a reagent in scientific research applications.
Mechanism of Action
1-fluoro-2-isocyanato-3-methylbenzeneanate acts as a catalyst in the synthesis of other compounds, by promoting the formation of carbon-carbon bonds. It does this by reacting with the isocyanate, forming a difluoro-isocyanate intermediate, which then reacts with the desired compound to form the desired product.
Biochemical and Physiological Effects
1-fluoro-2-isocyanato-3-methylbenzeneanate is not known to have any direct biochemical or physiological effects. However, it can be toxic if inhaled or ingested, and should be handled with care.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-fluoro-2-isocyanato-3-methylbenzeneanate in lab experiments is its ability to act as a catalyst in the synthesis of other compounds. This makes it a useful reagent for a variety of scientific research applications. However, it is important to note that 1-fluoro-2-isocyanato-3-methylbenzeneanate is toxic if inhaled or ingested, and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 1-fluoro-2-isocyanato-3-methylbenzeneanate. These include its use as a catalyst in the synthesis of new materials, its use as a reagent in the synthesis of pharmaceuticals and other chemicals, and its use in the development of new catalysts and reagents. Additionally, 1-fluoro-2-isocyanato-3-methylbenzeneanate could be explored as a potential drug delivery system, as well as a potential therapeutic agent. Finally, 1-fluoro-2-isocyanato-3-methylbenzeneanate could be investigated for its potential use in the development of new polymers and other materials.
Synthesis Methods
1-fluoro-2-isocyanato-3-methylbenzeneanate is synthesized by reacting a fluorinating agent, such as N-fluorobenzenesulfonimide (NFSI), with an isocyanate, such as isocyanic acid. The reaction occurs in a two-step process, first forming a difluoro-isocyanate, then converting it to the desired 1-fluoro-2-isocyanato-3-methylbenzene product. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and is usually conducted at temperatures between 100 and 200 °C.
Scientific Research Applications
1-fluoro-2-isocyanato-3-methylbenzeneanate is a useful reagent for a variety of scientific research applications. It is commonly used as a catalyst in the synthesis of other compounds, and as a reagent in the preparation of polymers and other materials. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-fluoro-2-isocyanato-3-methylbenzene involves the reaction of 3-methylphenyl isocyanate with hydrogen fluoride gas.", "Starting Materials": [ "3-methylphenyl isocyanate", "Hydrogen fluoride gas" ], "Reaction": [ "The 3-methylphenyl isocyanate is first dissolved in anhydrous ether.", "Hydrogen fluoride gas is then bubbled through the solution at a temperature of -78°C.", "The reaction mixture is then allowed to warm up to room temperature and stirred for several hours.", "The resulting product, 1-fluoro-2-isocyanato-3-methylbenzene, is then isolated by filtration and washed with cold ether." ] } | |
CAS RN |
1322089-89-3 |
Molecular Formula |
C8H6FNO |
Molecular Weight |
151.1 |
Purity |
95 |
Origin of Product |
United States |
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